Cas no 2247103-86-0 (5-Bromo-3-fluoro-2-hydroxybenzene-1-sulfonyl fluoride)

• Product name: 5-Bromo-3-fluoro-2-hydroxybenzene-1-sulfonyl fluoride
• CAS No: 2247103-86-0
• MF: C₆H₃BrF₂O₃S
• MW: 273.052026987076
• CID: 6042899
• PubChem ID: 165719282

5-Bromo-3-fluoro-2-hydroxybenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-6493383
• 2247103-86-0
• 5-bromo-3-fluoro-2-hydroxybenzene-1-sulfonyl fluoride
• 5-Bromo-3-fluoro-2-hydroxybenzene-1-sulfonyl fluoride

• Inchi： 1S/C6H3BrF2O3S/c7-3-1-4(8)6(10)5(2-3)13(9,11)12/h1-2,10H
• InChI Key： HKRRTLFHYZUFHB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)S(=O)(=O)F)O)F

Computed Properties

• Exact Mass: 271.89543g/mol
• Monoisotopic Mass: 271.89543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 62.8Ų

Additional information on 5-Bromo-3-fluoro-2-hydroxybenzene-1-sulfonyl fluoride

Comprehensive Overview of 5-Bromo-3-fluoro-2-hydroxybenzene-1-sulfonyl fluoride (CAS No. 2247103-86-0)

5-Bromo-3-fluoro-2-hydroxybenzene-1-sulfonyl fluoride (CAS No. 2247103-86-0) is a highly specialized sulfonyl fluoride derivative that has garnered significant attention in modern organic synthesis and medicinal chemistry. This compound, characterized by its unique bromo and fluoro substituents, serves as a versatile building block for the development of bioconjugation probes, enzyme inhibitors, and pharmaceutical intermediates. Its molecular structure, featuring a reactive sulfonyl fluoride group, enables selective modifications, making it invaluable in click chemistry and covalent drug discovery.

In recent years, the demand for sulfonyl fluoride-based compounds like 5-Bromo-3-fluoro-2-hydroxybenzene-1-sulfonyl fluoride has surged due to their applications in proteomics and chemical biology. Researchers are particularly interested in its role as a warhead in covalent inhibitors, a topic frequently searched in AI-driven drug design platforms. The compound’s ability to form stable bonds with target proteins aligns with the growing trend of precision medicine and targeted therapies, addressing queries such as "how do sulfonyl fluorides enhance drug selectivity?" and "what are the latest advances in covalent inhibitors?"

The synthesis of 5-Bromo-3-fluoro-2-hydroxybenzene-1-sulfonyl fluoride involves multi-step organic transformations, often starting from halogenated phenol precursors. Its CAS No. 2247103-86-0 ensures traceability in regulatory and commercial databases, a critical factor for laboratories focusing on QC/QA compliance. Analytical techniques like NMR, HPLC, and mass spectrometry are employed to verify its purity, a common concern among users searching for "how to validate sulfonyl fluoride compounds."

From an industrial perspective, this compound is pivotal in the development of agrochemicals and material science innovations. Its fluoro and bromo groups contribute to enhanced stability and reactivity, addressing search trends like "role of halogenated aromatics in sustainable chemistry." Furthermore, its compatibility with green chemistry principles—such as reduced waste and atom economy—resonates with environmentally conscious researchers.

In summary, 5-Bromo-3-fluoro-2-hydroxybenzene-1-sulfonyl fluoride (CAS No. 2247103-86-0) exemplifies the intersection of structural complexity and functional utility in modern chemistry. Its applications span drug discovery, bioconjugation, and industrial catalysis, making it a subject of ongoing research and commercial interest. As AI and machine learning continue to revolutionize molecular design, compounds like this will remain at the forefront of scientific inquiry.